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Compound of Interest

Compound Name: 2-(1H-indol-2-yl)ethanol

CAS No.: 52098-05-2

Cat. No.: B2844500

Get Quote

Executive Summary & Compound Identity
2-(1H-indol-2-yl)ethanol is a primary alcohol attached to the C2 position of the indole ring. It

serves as a critical intermediate in the synthesis of indole alkaloids (e.g., Aspidosperma

alkaloids) and is structurally distinct from the metabolic product Tryptophol.

Property Data

IUPAC Name 2-(1H-indol-2-yl)ethanol

CAS Number 52098-05-2

Molecular Formula C₁₀H₁₁NO

Molecular Weight 161.20 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water
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Experimental Synthesis Protocol
Since commercial availability of the 2-isomer is lower than the 3-isomer, in-house synthesis via

the reduction of ethyl indole-2-acetate is the standard validated protocol.

Methodology: Reductive Synthesis
Precursor: Ethyl indole-2-acetate (CAS 33588-64-6) or Methyl indole-2-acetate. Reagent:

Lithium Aluminum Hydride (LiAlH₄).[1]

Step-by-Step Protocol:

Preparation: In a flame-dried round-bottom flask under Argon atmosphere, suspend LiAlH₄

(2.0 equiv) in anhydrous THF (0.5 M concentration relative to substrate). Cool to 0°C.[2]

Addition: Dissolve Ethyl indole-2-acetate (1.0 equiv) in anhydrous THF. Add this solution

dropwise to the LiAlH₄ suspension over 20 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. Monitor by

TLC (Hexane:EtOAc 1:1). The ester spot (R_f ~0.6) should disappear, replaced by the more

polar alcohol spot (R_f ~0.3).

Quench (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH₄), followed by

15% NaOH (1 mL per g LiAlH₄), and finally water (3 mL per g LiAlH₄).

Isolation: Filter the granular precipitate through a celite pad. Wash the pad with THF.

Concentrate the filtrate under reduced pressure.

Purification: Recrystallize from Toluene/Hexane or purify via flash column chromatography

(SiO₂, 40% EtOAc in Hexanes).

Workflow Visualization
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Caption: Reductive synthesis pathway converting the C2-ester functionality to the primary

alcohol.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)
The definitive structural proof lies in the C3-H proton. In Tryptophol (3-isomer), the C2-H

appears as a singlet/doublet around 7.1 ppm. In 2-(1H-indol-2-yl)ethanol, the C3-H is shielded

and appears upfield as a singlet (or fine doublet) around 6.3 ppm.

¹H NMR Data (400 MHz, DMSO-d₆)
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Position Shift (δ, ppm) Multiplicity Integral
Assignment
Logic

NH 10.85 br s 1H
Indole N-H

(Exchangeable)

Ar-H 7.42 d (J=7.8 Hz) 1H

C4-H

(Deshielded by

ring current)

Ar-H 7.31 d (J=8.0 Hz) 1H C7-H

Ar-H 6.98 t (J=7.5 Hz) 1H C6-H

Ar-H 6.92 t (J=7.5 Hz) 1H C5-H

C3-H 6.28 s 1H

Diagnostic Peak

(C3 is electron-

rich)

OH 4.75 t (J=5.2 Hz) 1H
Hydroxyl proton

(Couples to CH2)

CH₂-O 3.68 q (or dt) 2H

Methylene

adjacent to

Oxygen

CH₂-Ar 2.85 t (J=7.0 Hz) 2H

Methylene

adjacent to

Indole C2

¹³C NMR Data (100 MHz, DMSO-d₆)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (δ, ppm) Assignment

138.5 C2 (Quaternary, substituted)

136.1 C7a (Quaternary)

128.2 C3a (Quaternary)

120.5 C5

119.8 C4

119.1 C6

111.0 C7

99.5
C3 (Highly shielded, characteristic of C2-

substitution)

60.8 CH₂-OH

32.5 CH₂-Ar

B. Infrared Spectroscopy (FT-IR)
The IR spectrum distinguishes the compound by the presence of both the indole N-H and the

alcohol O-H.
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Frequency (cm⁻¹) Vibration Mode Description

3400 - 3250 O-H Stretch Broad band, H-bonded.

3380 N-H Stretch
Sharp shoulder, characteristic

of indole.

3050 C-H Stretch (Ar) Aromatic C-H stretching.

2930, 2860 C-H Stretch (Alk)
Methylene (-CH₂-)

symmetric/asymmetric.

1455 C=C Stretch Indole ring breathing mode.

1050 C-O Stretch Primary alcohol C-O stretch.

745 C-H Bend (oop)
Ortho-disubstituted benzene

ring (Indole).

C. Mass Spectrometry (MS)
The fragmentation pattern is dominated by the stability of the indole ring system.

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

Molecular Ion (M⁺): m/z 161.

Fragmentation Pathway Table
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m/z (Mass-to-Charge) Fragment Structure Mechanism

161 [M]⁺• Molecular Ion (Stable).

143 [M - H₂O]⁺
Dehydration. Loss of 18 Da.

Forms vinyl-indole species.

130 [M - CH₂OH]⁺

Base Peak. Cleavage of the C-

C bond beta to the ring. Forms

the stable methyl-

indole/quinolinium cation.

103 [C₈H₇]⁺

Loss of HCN from the indole

core (typical indole

fragmentation).

77 [C₆H₅]⁺ Phenyl cation.

MS Fragmentation Logic Diagram

Molecular Ion
[M]+ m/z 161

Dehydration
[M - H2O]+ m/z 143

- H2O (18)

Alpha Cleavage
[Indole-CH2]+ m/z 130

- CH2OH (31)
(Dominant Path)

Ring Degradation
[C8H7]+ m/z 103

- HCN (27)

Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (EI) ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2844500?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

